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Compound of Interest

Compound Name: Atto 565 NHS ester

Cat. No.: B15136079

Introduction

Atto 565 is a fluorescent label belonging to the rhodamine dye class, characterized by its
strong absorption, high fluorescence quantum yield, and significant thermal and photostability.
[1][2] Its N-hydroxysuccinimidyl (NHS) ester form is a widely used reagent for labeling proteins,
amine-modified oligonucleotides, and other amine-containing molecules.[2][3][4] The NHS
ester reacts efficiently with primary amino groups at a pH range of 8.0 to 9.0, forming a stable
amide bond.[2][3][4][5] Proper preparation and storage of the Atto 565 NHS ester stock
solution are critical to maintain its reactivity and ensure successful conjugation experiments.
This document provides a detailed protocol for the preparation and storage of Atto 565 NHS
ester stock solutions.

Properties of Atto 565

The optical and physical properties of Atto 565 are summarized in the table below.
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Property Value Reference
Molecular Weight (MW) 708 g/mol

Excitation Maximum (Aabs) 564 nm

Emission Maximum (Afl) 590 nm

Molar Extinction Coefficient
1.2x10°Mtcm™?
(emax)

Fluorescence Quantum Yield

90%
(nfl)
Fluorescence Lifetime (tfl) 4.0 ns
N Soluble in DMF, DMSO,
Solubility
ethanol, methanol
Form Powder

Recommended Solvents and Concentrations for
Stock Solutions

The choice of solvent and concentration is crucial for the stability and reactivity of the Atto 565
NHS ester. Anhydrous and amine-free solvents are essential to prevent the hydrolysis of the
NHS ester group.
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Recommended

Recommended Solvent Key Considerations .
Concentrations

Must be high-purity and
anhydrous to prevent
hydrolysis.[1][4] Should be 3 mMJ[6], 10 mM[3], 2 mg/mL

stored properly to avoid

Anhydrous Dimethyl Sulfoxide
(DMSO0)

moisture absorption.

Anhydrous Dimethylformamide  Must be high-purity and amine-
2 mg/mL, 5 mg/mL

(DMF) free.[1]
o An alternative polar aprotic ]
Anhydrous Acetonitrile vent 1 mgin 50-200 pL[4]
solvent.

Experimental Protocol: Preparation of Atto 565 NHS
Ester Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of Atto 565 NHS ester in
anhydrous DMSO.

Materials:

Atto 565 NHS ester (powder)

Anhydrous, amine-free Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Procedure:

o Equilibration: Before opening, allow the vial of Atto 565 NHS ester powder to equilibrate to
room temperature to prevent moisture condensation.[1]
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Reconstitution: Briefly centrifuge the vial to ensure all the powder is at the bottom. Add the
appropriate volume of anhydrous DMSO to the vial to achieve the desired concentration
(e.g., for a 1 mg vial and a target of 10 mM, use the molecular weight to calculate the
required volume).

Dissolution: Mix well by vortexing or pipetting up and down until the dye is completely
dissolved.

Aliquoting: Divide the stock solution into single-use aliquots to avoid repeated freeze-thaw
cycles.[3][7]

Storage: Store the aliquots at -20°C, protected from light and moisture.[1][3][4]
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Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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